Cas no 524-38-9 (N-Hydroxyphthalimide)

• Product Name: N-Hydroxyphthalimide
• CAS No: 524-38-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD00005891
• CID: 38005
• PubChem ID: 10665
• Update Time: 2026-01-09

N-Hydroxyphthalimide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyisoindoline-1,3-dione
• NOP
• N-Hydroxyphthalimide
• N-Hydroxyphthalimide (NOP)
• 2-Hydroxy-1H-isoindole-1,3(2H)-dione
• N-Hydroxysuccinimde
• 2-hydroxy-1,3-isoindolinedione
• HOPHT
• hydroxyphthalimide
• nhpi
• NHPI NOP
• N-hydroxylphthalimide
• N-hydroxyphtalimide
• n-hydroxy-phthalimid
• N-hydroxy-phthalimide
• phthalamohydroxamic acid
• PHTHALOXIME
• N-(HYDROXY)PHTHALIMIDE
• D77696
• BB 0255317
• BP-31016
• Q26296355
• 2-oxidanylisoindole-1,3-dione
• UNII-BXI99M81X0
• N-hydroxypthalimide
• BXI99M81X0
• N-HYDROXYPHTHALIMIDE [MI]
• Phthalimide, N-hydroxy-
• NSC 770
• CHEMBL276057
• AI3-52074
• NSC770
• 2-Hydroxy-1H-isoindole-1,3(2H)-dione #
• EN300-86453
• 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-
• NS00042393
• N-Hydroxyphthalimide, 97%
• BDBM50125808
• AB00534
• SCHEMBL3182600
• NSC-770
• BRN 0131208
• 2-hydroxy-2,3-dihydro-1H-isoindole-1,3-dione
• N-hydroxyphthalirnide
• 2-hydroxyphthalimide;Phthalimide,N-hydroxy-
• N-Hydroxyphthalimide, purum, >=98.0% (T)
• InChI=1/C8H5NO3/c10-7-5-3-1-2-4-6(5)8(11)9(7)12/h1-4,12H
• CS-W008848
• 2-hydroxy-1H-isoindol-1,3(2H)-dione
• J-509677
• N-Hydroxyphthalimide, Vetec(TM) reagent grade, 97%
• 3229-40-1
• 2-hydroxyisoindole-1,3-dione
• 5-21-11-00100 (Beilstein Handbook Reference)
• H0395
• N-hyroxyphthalimide
• AKOS002387742
• N-hydroxy-phtalimide
• F1565-0110
• CFMZSMGAMPBRBE-UHFFFAOYSA-
• J66
• N-(HYDROXY)PHTHALIMDE
• FS-3185
• SCHEMBL1410
• EINECS 208-358-1
• BCP21904
• 524-38-9
• 2-Hydroxyisoindolin-1,3-dione
• N-Hydroxyphalimide
• PD127779
• HMS1667D19
• A829086
• AM20060443
• MFCD00005891
• 2-hydroxy-isoindole-1,3-dione
• N-hydoxyphthalimide
• WLN: T56 BVNVJ CQ
• FT-0650420
• F 802
• 1H-Isoindole-1, 2-hydroxy-
• DTXSID7060170
• 2-Hydroxyphthalimide
• N-Hydroxyphthalimide,98%
• 1,2-Benzenedicarboximide, N-hydroxy-
• HY-Y0396
• n-hydroxy phthalimide
• BBL009697
• STL141048

• MDL： MFCD00005891
• Inchi： 1S/C8H5NO3/c10-7-5-3-1-2-4-6(5)8(11)9(7)12/h1-4,12H
• InChI Key： CFMZSMGAMPBRBE-UHFFFAOYSA-N
• SMILES： ON1C(C2C=CC=CC=2C1=O)=O
• BRN： 131208

Computed Properties

• Exact Mass: 163.02700
• Monoisotopic Mass: 163.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• Color/Form: White to light brown powder
• Density: 1.64 g/cm3
• Melting Point: 233 °C (dec.) (lit.)
• Boiling Point: 370.3°C at 760 mmHg
• Flash Point: 177.8±23.2 °C
• Refractive Index: 1.5510 (estimate)
• Solubility: Slightly soluble in water.
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 57.61000
• LogP: 0.60970
• Merck: 14,4838
• Solubility: Slightly soluble in water
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Hydroxyphthalimide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：TI5200000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-Hydroxyphthalimide

Professional Introduction to N-Hydroxyphthalimide (CAS No. 524-38-9)

N-Hydroxyphthalimide, with the chemical formula C₈H₅NO₃ and CAS number 524-38-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound has garnered considerable attention due to its versatile applications in drug synthesis, particularly as an intermediate in the preparation of various pharmacologically active molecules. The unique structural features of N-Hydroxyphthalimide, including its phthalimide core and hydroxyl functional group, contribute to its reactivity and utility in multiple chemical transformations.

The compound’s significance is further underscored by its role in the development of novel therapeutic agents. Recent studies have highlighted its application in the synthesis of protease inhibitors, which are crucial in the treatment of chronic diseases such as cancer and inflammation. The hydroxyl group in N-Hydroxyphthalimide serves as a reactive site for further functionalization, enabling the creation of complex molecular architectures that can target specific biological pathways.

In addition to its pharmaceutical applications, N-Hydroxyphthalimide has been explored in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization reactions makes it a valuable precursor for creating high-performance materials with tailored properties. These materials find applications in industries ranging from aerospace to electronics, where durability and chemical stability are paramount.

One of the most compelling aspects of N-Hydroxyphthalimide is its role in green chemistry initiatives. Researchers have been investigating its use as a sustainable alternative to traditional synthetic intermediates, aiming to reduce the environmental impact of chemical manufacturing processes. The compound’s compatibility with catalytic systems that promote energy-efficient reactions aligns well with the principles of sustainable chemistry.

Recent advancements in computational chemistry have also shed new light on the potential of N-Hydroxyphthalimide. High-throughput virtual screening techniques have identified novel derivatives with enhanced biological activity, paving the way for faster and more targeted drug discovery efforts. These computational methods leverage the structural data of N-Hydroxyphthalimide to predict interactions with biological targets, thereby accelerating the development of new therapeutic agents.

The compound’s reactivity also makes it a valuable tool in synthetic organic chemistry. It serves as a precursor for constructing complex cyclic frameworks, which are prevalent in many biologically active molecules. The phthalimide moiety, a key feature of N-Hydroxyphthalimide, is known for its stability under various reaction conditions, making it an ideal scaffold for further chemical modifications.

Industrial applications of N-Hydroxyphthalimide have expanded beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been found to exhibit herbicidal and fungicidal properties, offering new solutions for crop protection. This versatility underscores the compound’s broad utility across multiple sectors.

The synthesis of N-Hydroxyphthalimide itself has been optimized through various methodologies to enhance yield and purity. Modern synthetic routes often employ catalytic processes that minimize waste and energy consumption, reflecting the growing emphasis on sustainable practices in chemical production. These advancements ensure that CAS No. 524-38-9 remains a readily available and cost-effective resource for researchers and industry professionals alike.

In conclusion, N-Hydroxyphthalimide represents a cornerstone compound in modern chemistry, with far-reaching implications for medicine, materials science, and environmental sustainability. Its unique structural properties and reactivity make it indispensable in the development of innovative solutions across multiple disciplines. As research continues to uncover new applications for this versatile molecule, its importance is only set to grow.